Cas no 2228188-06-3 (4-(1-amino-2-methoxypropan-2-yl)benzene-1,2-diol)

• Product Name: 4-(1-amino-2-methoxypropan-2-yl)benzene-1,2-diol
• CAS No: 2228188-06-3
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6248740
• PubChem ID: 165641875
• Update Time: 2025-07-23

4-(1-amino-2-methoxypropan-2-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methoxypropan-2-yl)benzene-1,2-diol
• EN300-1825139
• 2228188-06-3

• Inchi： 1S/C10H15NO3/c1-10(6-11,14-2)7-3-4-8(12)9(13)5-7/h3-5,12-13H,6,11H2,1-2H3
• InChI Key： DQJKWCVAGOXSPM-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.7Ų

Additional information on 4-(1-amino-2-methoxypropan-2-yl)benzene-1,2-diol

Research Brief on 4-(1-amino-2-methoxypropan-2-yl)benzene-1,2-diol (CAS: 2228188-06-3)

4-(1-amino-2-methoxypropan-2-yl)benzene-1,2-diol (CAS: 2228188-06-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for 4-(1-amino-2-methoxypropan-2-yl)benzene-1,2-diol, emphasizing its efficient production through multi-step organic synthesis. The compound's structural complexity, which includes a benzene-1,2-diol moiety and an amino-methoxypropan-2-yl side chain, contributes to its unique pharmacological properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that 4-(1-amino-2-methoxypropan-2-yl)benzene-1,2-diol exhibits significant activity as a modulator of key enzymatic pathways. Specifically, it has been shown to inhibit the activity of certain kinases involved in inflammatory and proliferative diseases. These findings suggest its potential as a lead compound for the development of new therapeutics targeting conditions such as cancer and autoimmune disorders. Additionally, preliminary data indicate that the compound may possess neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases.

The compound's mechanism of action appears to involve the stabilization of specific protein conformations, thereby altering their interaction with downstream signaling molecules. This property has been explored in the context of drug design, where 4-(1-amino-2-methoxypropan-2-yl)benzene-1,2-diol serves as a scaffold for the development of more potent and selective inhibitors. Computational modeling and molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, facilitating the rational design of derivatives with enhanced efficacy.

Despite these promising findings, challenges remain in the clinical translation of 4-(1-amino-2-methoxypropan-2-yl)benzene-1,2-diol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Current research efforts are focused on optimizing the compound's pharmacokinetic profile and evaluating its safety in animal models. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 4-(1-amino-2-methoxypropan-2-yl)benzene-1,2-diol (CAS: 2228188-06-3) represents a promising candidate for drug development, with demonstrated activity in modulating key biological pathways. Ongoing research aims to elucidate its full therapeutic potential and address the challenges associated with its clinical application. The compound's unique structural and pharmacological properties position it as a valuable asset in the pursuit of novel treatments for a range of diseases.